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Compound of Interest

Compound Name: Chloridazon-d5

Cat. No.: B565563 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Chloridazon-d5, a deuterated internal

standard for the herbicide Chloridazon. It is intended for use in analytical testing, particularly for

the quantification of Chloridazon in various matrices by isotope dilution mass spectrometry.

Physicochemical Properties and Specifications
Chloridazon-d5 is a stable, isotopically labeled form of Chloridazon, where five hydrogen

atoms on the phenyl ring have been replaced with deuterium. This substitution results in a

mass shift that allows for its differentiation from the unlabeled analyte in mass spectrometry,

while maintaining nearly identical chemical and physical properties. It is a synthetic compound

primarily used as a reference material in laboratory settings for the analysis of pesticide

residues.

Table 1: Summary of Quantitative Data for Chloridazon-d5
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Parameter Typical Value/Specification Source

Chemical Formula C₁₀H₃D₅ClN₃O [1]

CAS Number 1246818-99-4 [1][2]

Molecular Weight 226.67 g/mol [1][2]

Exact Mass 226.0669733 Da

Chemical Purity > 95%

Isotopic Enrichment ≥ 98 atom % D

Appearance Solid N/A

Storage Temperature Room Temperature

Note: Specific values for purity, isotopic enrichment, and concentration are lot-dependent and

can be found on the Certificate of Analysis provided by the supplier.

Mechanism of Action of Chloridazon
Chloridazon is a selective herbicide that acts by inhibiting photosynthesis in susceptible plants.

Its primary target is the Photosystem II (PSII) complex located in the thylakotilakoid

membranes of chloroplasts.

Specifically, Chloridazon disrupts the photosynthetic electron transport chain by binding to the

D1 protein within the PSII reaction center. This binding blocks the plastoquinone (PQ) binding

site, thereby inhibiting the transfer of electrons from the primary electron acceptor, pheophytin,

to the mobile plastoquinone pool. The interruption of this electron flow, known as the Hill

Reaction, leads to a cascade of inhibitory effects, including the cessation of ATP and NADPH

production, which are essential for CO₂ fixation. The resulting buildup of highly energetic

molecules leads to oxidative stress and ultimately cell death in the target weed species.
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Figure 1: Simplified Signaling Pathway of Chloridazon's Herbicidal Action
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Caption: Figure 1: Simplified Signaling Pathway of Chloridazon's Herbicidal Action.
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Experimental Protocols
Chloridazon-d5 is intended for use as an internal standard in analytical methods for the

determination of Chloridazon. The following is a representative protocol for the analysis of

Chloridazon in water samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS).

Sample Preparation: Solid Phase Extraction (SPE)
Sample Filtration: Filter water samples through a 0.7-µm glass fiber filter to remove

particulate matter.

Internal Standard Spiking: Fortify the filtered water sample with a known concentration of

Chloridazon-d5 solution (e.g., in acetonitrile or methanol).

SPE Cartridge Conditioning: Condition a graphitized carbon-based SPE cartridge by passing

methanol followed by deionized water through it.

Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a

controlled flow rate.

Cartridge Washing: Wash the cartridge with deionized water to remove interfering

substances.

Elution: Elute the retained analytes (Chloridazon and Chloridazon-d5) from the cartridge

using an appropriate solvent mixture, such as methanol or an acidified mixture of methylene

chloride and methanol.

Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen and reconstitute the residue in a known volume of a suitable solvent (e.g., a mixture

of the mobile phase).
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Figure 2: Workflow for Sample Preparation and Analysis

Water Sample

Filtration (0.7 µm)

Spike with
Chloridazon-d5

Solid Phase Extraction (SPE)

Elution

Evaporation & Reconstitution

LC-MS/MS Analysis

Data Analysis
(Quantification)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b565563?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Chloridazon-d5 for Analytical and
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565563#chloridazon-d5-certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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